Methyl 3-(aminomethyl)-1-benzothiophene-2-carboxylate hydrochloride

• IUPAC Name: methyl 3-(aminomethyl)-1-benzothiophene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C11H11NO2S.ClH/c1-14-11(13)10-8(6-12)7-4-2-3-5-9(7)15-10;/h2-5H,6,12H2,1H3;1H
• InChI Key: ROPZWCSLRQJSTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)CN.Cl
• Molecular Formula: C11H12ClNO2S
• Molecular Weight: 257.74 g/mol
• CAS RN: 1258650-71-3

Description

“Methyl 3-(aminomethyl)benzoate hydrochloride” likely refers to a compound that contains a benzothiophene core, which is a common structure in many pharmaceuticals and biologically active compounds. The “methyl”, “aminomethyl”, and “carboxylate” groups suggest that this compound could be a derivative of benzothiophene.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a benzothiophene core with a methyl ester group (COOCH3) at the 2-position and an aminomethyl group (CH2NH2) at the 3-position. The hydrochloride indicates that the compound is likely in its hydrochloride salt form, which is common for many pharmaceuticals to increase their stability or solubility.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the aminomethyl and carboxylate groups. The amino group could potentially participate in reactions such as acylation or alkylation, while the carboxylate ester could undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, benzothiophene derivatives are crystalline solids. The presence of the polar carboxylate and amino groups could increase its solubility in polar solvents.

Scientific Research Applications

Synthesis and Structural Analysis

Research on benzothiophene derivatives, including methods for their synthesis and structural elucidation, lays the foundation for understanding their potential applications. For instance, studies have elaborated on the synthesis and electrochemical behavior of methyl 3-halo-1-benzothiophene-2-carboxylates, highlighting their reduction mechanisms and the products obtained through electrochemical processes. This knowledge is crucial for designing compounds with desired pharmacological or material properties (Rejňák et al., 2004).

Potential Pharmaceutical Applications

Benzothiophene derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. Research involving compounds such as ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate demonstrates the potential of these derivatives to serve as scaffolds for developing new antimicrobial and anti-inflammatory agents. These studies involve converting such derivatives into compounds that exhibit promising biological activities, suggesting their utility in pharmaceutical research (Narayana et al., 2006).

Applications in Material Science

The electrochemical properties and synthesis routes of benzothiophene derivatives also hint at their applications in material science, such as in the development of dyes and corrosion inhibitors. The synthesis of novel polycyclic heterocyclic ring systems based on benzothiophene derivatives indicates their potential as functional materials with specific optical or chemical properties (Sasaki et al., 1995).

Future Directions

The benzothiophene core is a structure of interest in medicinal chemistry, and the development of new benzothiophene derivatives is an active area of research. The compound you mentioned could potentially be of interest in this field, but without specific studies or applications, it’s difficult to predict future directions.